Cas no 15887-84-0 (2-(4-Chlorobenzyl)thiobenzoic Acid)

2-(4-Chlorobenzyl)thiobenzoic Acid is a sulfur-containing aromatic compound characterized by the presence of a chlorobenzyl group and a thiobenzoic acid moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chlorobenzyl group enhances electrophilic properties, while the thiobenzoic acid functionality allows for versatile transformations, including thioester formation and nucleophilic substitution reactions. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in research and industrial applications. The compound is typically handled under controlled environments due to its potential sensitivity to moisture and light.
2-(4-Chlorobenzyl)thiobenzoic Acid structure
15887-84-0 structure
Product Name:2-(4-Chlorobenzyl)thiobenzoic Acid
CAS No:15887-84-0
MF:C14H11ClO2S
MW:278.753941774368
CID:236883
PubChem ID:738081
Update Time:2025-06-07

2-(4-Chlorobenzyl)thiobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-chlorophenyl)methylsulfanyl]benzoate
    • 2-[(4-Chlorobenzyl)sulfanyl]benzenecarboxylic acid
    • clasto-Lactacystinβ-lactone
    • 8K-511S
    • AB01332503-02
    • AKOS000198843
    • 2-[(4-chlorobenzyl)sulfanyl]benzoic acid
    • 2-((4-Chlorobenzyl)thio)benzoicacid
    • 2-{[(4-chlorophenyl)methyl]sulfanyl}benzoic acid
    • 2-[(4-Chlorobenzyl)sulfanyl]benzenecarboxylic acid
    • CS-0312662
    • Benzoic acid, 2-[[(4-chlorophenyl)methyl]thio]-
    • 2-((4-Chlorobenzyl)thio)benzoic acid
    • NCGC00341537-01
    • 2-(4-chlorobenzylthio)benzoic acid
    • 2-[(4-chlorobenzyl)thio]benzoic acid
    • 15887-84-0
    • AO-080/40776200
    • J-505234
    • MFCD01315364
    • FT-0680642
    • 2-[(4-chlorophenyl)methylsulfanyl]benzoic acid
    • STK663742
    • ALBB-022627
    • 2-(4-Chlorobenzyl)thiobenzoic Acid
    • MDL： MFCD01315364
    • Inchi： 1S/C14H11ClO2S/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)14(16)17/h1-8H,9H2,(H,16,17)
    • InChI Key： XYLALGWPEGHXHS-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CSC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 278.01700
  • Monoisotopic Mass: 277.009003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.4
  • XLogP3: 4.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.37
  • Melting Point: 212-215°C
  • Boiling Point: 433°Cat760mmHg
  • Flash Point: 215.7°C
  • PSA: 62.60000
  • LogP: 4.33050
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-Chlorobenzyl)thiobenzoic Acid Security Information

2-(4-Chlorobenzyl)thiobenzoic Acid Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-Chlorobenzyl)thiobenzoic Acid Pricemore >>

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